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Introduction
(2E)-Hexenoyl-Coenzyme A ((2E)-Hexenoyl-CoA) is a pivotal intermediate in cellular

metabolism, primarily recognized for its role in the β-oxidation of fatty acids. As a short-chain

enoyl-CoA, its formation and subsequent enzymatic conversions are critical for energy

production from dietary fats and stored lipids. This technical guide provides a comprehensive

overview of the discovery, initial characterization, and metabolic context of (2E)-Hexenoyl-
CoA, tailored for researchers, scientists, and professionals in drug development. The

document summarizes key quantitative data, details relevant experimental protocols, and

visualizes associated metabolic pathways.

Discovery and Metabolic Context
The discovery of (2E)-Hexenoyl-CoA is intrinsically linked to the elucidation of the fatty acid β-

oxidation pathway, a cornerstone of biochemistry. While a specific singular "discovery" paper

for this particular intermediate is not prominent in historical literature, its existence was inferred

and later confirmed through the systematic study of this metabolic spiral. The pioneering work

of scientists like Franz Knoop in the early 20th century laid the groundwork by establishing the

principle of β-oxidation, the stepwise degradation of fatty acids.[1][2] Later detailed enzymatic

studies of the enzymes involved in this pathway, such as acyl-CoA dehydrogenases and enoyl-
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CoA hydratases, solidified the role of various acyl-CoA intermediates, including (2E)-Hexenoyl-
CoA.[3]

(2E)-Hexenoyl-CoA is formed during the β-oxidation of fatty acids with an even number of

carbons, specifically from the dehydrogenation of hexanoyl-CoA by medium-chain acyl-CoA

dehydrogenase (MCAD). It then serves as a substrate for enoyl-CoA hydratase, which

catalyzes its hydration to 3-hydroxyhexanoyl-CoA. This process continues until the fatty acid

chain is completely broken down into acetyl-CoA units, which can then enter the citric acid

cycle for ATP production.[4][5][6]

Beyond its central role in mitochondrial energy metabolism, (2E)-Hexenoyl-CoA is also an

intermediate in other metabolic pathways, such as the biosynthesis of polyhydroxyalkanoates

(PHAs) in some bacteria.[7][8] In these pathways, it can be converted to (R)-3-hydroxyacyl-

CoA, a monomer for PHA production.[7][8]

Initial Characterization
The initial characterization of (2E)-Hexenoyl-CoA involved a combination of chemical

synthesis, enzymatic assays, and analytical techniques to determine its structure and reactivity.

Physicochemical Properties
Property Value Reference

Molecular Formula C27H44N7O17P3S MedChemExpress

Molecular Weight 863.66 g/mol MedChemExpress

Appearance Solid PubChem

CAS Number 10018-93-6 MedChemExpress

Enzymatic Characterization
The interactions of (2E)-Hexenoyl-CoA with key enzymes in the β-oxidation pathway have

been quantitatively characterized. The following table summarizes some of the reported kinetic

parameters.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b159953?utm_src=pdf-body
https://www.benchchem.com/product/b159953?utm_src=pdf-body
https://d-nb.info/1108563015/34
https://www.benchchem.com/product/b159953?utm_src=pdf-body
https://smpdb.ca/view/SMP0000480
https://reactome.org/content/detail/R-HSA-77348
https://pubmed.ncbi.nlm.nih.gov/29551309/
https://www.benchchem.com/product/b159953?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC106937/
https://pmc.ncbi.nlm.nih.gov/articles/PMC98956/
https://pmc.ncbi.nlm.nih.gov/articles/PMC106937/
https://pmc.ncbi.nlm.nih.gov/articles/PMC98956/
https://www.benchchem.com/product/b159953?utm_src=pdf-body
https://www.benchchem.com/product/b159953?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Enzyme Substrate Km (mM)
kcat (min-
1)

Catalytic
Efficiency
(kcat/Km)
(min-1
mM-1)

Organism
/Source

Referenc
e

Enoyl-CoA

Reductase

(RevT)

(2E)-

Hexenoyl-

CoA

0.27 ± 0.01 28.3 ± 0.5 104

Streptomyc

es

reveromyc

eticus

[9]

(R)-specific

Enoyl-CoA

Hydratase

(PhaJAc)

(2E)-

Hexenoyl-

CoA

-

Vmax = 1.8

x 10^3

U/mg

-
Aeromonas

caviae
[7]

Signaling and Metabolic Pathways
The metabolic fate of (2E)-Hexenoyl-CoA is primarily determined by its position within the

mitochondrial β-oxidation pathway. The following diagrams illustrate its central role.
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Fig. 1: Mitochondrial β-oxidation of Hexanoyl-CoA.

In certain microorganisms, (2E)-Hexenoyl-CoA can be shunted from the β-oxidation pathway

for the synthesis of biopolymers like Polyhydroxyalkanoates (PHAs).
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β-Oxidation Intermediates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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